N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C15H19N5O/c1-4-16-15-17-10(2)9-14(20-15)19-13-7-5-12(6-8-13)18-11(3)21/h5-9H,4H2,1-3H3,(H,18,21)(H2,16,17,19,20)
• InChI Key: MSYLSHTXUPTOEN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)C)C
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)acetamide, also known as EMA401, is a novel drug candidate that has been developed to treat chronic pain. Chronic pain is a major health problem that affects millions of people worldwide and is often difficult to treat with existing medications. EMA401 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Structural Analysis

• The chemical synthesis of pyrimidinones, including compounds structurally related to N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)acetamide, involves condensation reactions that lead to various derivatives with potential biological activities. For instance, the synthesis of 1-alkyl-5-phenyl-4(1H)pyrimidinones through the condensation of β-(dimethylamino)-N-[(dimethylamino)methylene] atropamides with methyl or ethyl amine showcases the foundational synthetic routes utilized within this chemical class (Beck & Gajewski, 1976).

• Studies on pyrimidine derivatives also involve the synthesis of complex structures with potential antianaphylactic activity, further elucidating the diverse synthetic pathways and the resultant biological activities of these compounds (Wagner, Vieweg, & Leistner, 1993).

Anticancer Properties

• N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) exemplifies a structurally related compound that has been investigated for its selective inhibitory effects on histone deacetylases (HDACs), which play a crucial role in cancer cell proliferation, apoptosis, and tumor suppression. This highlights the therapeutic potential within this class of compounds (Zhou et al., 2008).

Antimicrobial and Antifungal Activities

• Pyrimidinones and oxazinones, including those structurally related to the query compound, have been synthesized and evaluated for their antimicrobial properties. These studies indicate the potential use of such compounds in treating bacterial and fungal infections (Hossan et al., 2012).

Molecular Docking and Design

• The synthesis and molecular docking analysis of compounds like N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide underline the importance of structural analysis in identifying potential drug candidates, particularly for anticancer applications. This approach facilitates the understanding of molecular interactions and the optimization of therapeutic agents (Sharma et al., 2018).